Cas no 1196153-92-0 (5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

1196153-92-0 structure
Product name:5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
- AB69205
- SCHEMBL3407126
- 1196153-92-0
- 5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE-3-CARBONITRILE
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- Inchi: InChI=1S/C9H9N3/c10-4-7-3-8-6-11-2-1-9(8)12-5-7/h3,5,11H,1-2,6H2
- InChI Key: DEXRVHNWNIHGJZ-UHFFFAOYSA-N
- SMILES: C1CNCC2=C1N=CC(=C2)C#N
Computed Properties
- Exact Mass: 159.079647300Da
- Monoisotopic Mass: 159.079647300Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 48.7Ų
5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Related Literature
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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2. Back matter
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
1196153-92-0 (5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile) Related Products
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